Cas no 1198286-39-3 (4-(3,5-Dichlorophenyl)-4-hydroxy-1-methylpiperidine)

• Product Name: 4-(3,5-Dichlorophenyl)-4-hydroxy-1-methylpiperidine
• CAS No: 1198286-39-3
• MF: C₁₂H₁₅Cl₂NO
• MW: 260.159601449966
• MDL: MFCD07774794
• CID: 5231084
• Update Time: 2025-06-08

4-(3,5-Dichlorophenyl)-4-hydroxy-1-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-DICHLOROPHENYL)-4-HYDROXY-1-METHYLPIPERIDINE
• 4-(3,5-Dichlorophenyl)-1-methyl-4-piperidinol
• 4-(3,5-DICHLOROPHENYL)-1-METHYLPIPERIDIN-4-OL
• 4-(3,5-Dichlorophenyl)-4-hydroxy-1-methylpiperidine

• MDL： MFCD07774794
• Inchi： 1S/C12H15Cl2NO/c1-15-4-2-12(16,3-5-15)9-6-10(13)8-11(14)7-9/h6-8,16H,2-5H2,1H3
• InChI Key： HWBHOCMSIPAXEL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1(CCN(C)CC1)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 231
• XLogP3: 2.7
• Topological Polar Surface Area: 23.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4-(3,5-Dichlorophenyl)-4-hydroxy-1-methylpiperidine

Comprehensive Overview of 4-(3,5-Dichlorophenyl)-4-hydroxy-1-methylpiperidine (CAS No. 1198286-39-3)

4-(3,5-Dichlorophenyl)-4-hydroxy-1-methylpiperidine (CAS No. 1198286-39-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique piperidine backbone and dichlorophenyl substitution, is widely studied for its potential applications in drug development and material science. Researchers are particularly interested in its hydroxyl and methyl functional groups, which contribute to its reactivity and binding properties. The compound's structural features make it a valuable intermediate in synthesizing more complex molecules, aligning with current trends in precision medicine and sustainable chemistry.

In recent years, the demand for highly functionalized piperidine derivatives like 4-(3,5-Dichlorophenyl)-4-hydroxy-1-methylpiperidine has surged due to their versatility in medicinal chemistry. The compound's CAS No. 1198286-39-3 is frequently searched in academic databases and patent filings, reflecting its relevance in targeted drug design. Its dichlorophenyl moiety is particularly noteworthy, as it enhances lipophilicity and metabolic stability—key factors in optimizing bioavailability and therapeutic efficacy. These attributes resonate with the growing focus on small-molecule therapeutics and personalized healthcare solutions.

The synthesis and applications of 4-(3,5-Dichlorophenyl)-4-hydroxy-1-methylpiperidine are often discussed in the context of green chemistry and catalytic processes. With increasing emphasis on environmentally friendly synthesis, researchers are exploring innovative methods to produce this compound with minimal waste and energy consumption. Its hydroxy group also opens doors for further derivatization, making it a cornerstone in structure-activity relationship (SAR) studies. This aligns with the broader industry shift toward atom-efficient and cost-effective manufacturing practices.

Another area of interest is the compound's potential role in central nervous system (CNS) research. The piperidine scaffold is a common motif in neurologically active compounds, and modifications like those in 4-(3,5-Dichlorophenyl)-4-hydroxy-1-methylpiperidine could influence receptor binding or enzyme inhibition. This has sparked discussions about its utility in addressing neurodegenerative diseases or mood disorders—topics frequently searched in biomedical literature and AI-driven drug discovery platforms.

From an industrial perspective, CAS No. 1198286-39-3 is often highlighted in patent analyses and market reports as a promising candidate for intellectual property (IP) development. Companies investing in novel chemical entities (NCEs) are keen to explore its commercial viability, especially in niche markets like veterinary pharmaceuticals or crop protection agents. The compound's dichlorophenyl group, in particular, is associated with enhanced pesticidal activity, a hot topic in agrochemical innovation.

In summary, 4-(3,5-Dichlorophenyl)-4-hydroxy-1-methylpiperidine (CAS No. 1198286-39-3) represents a multifaceted compound with broad implications across life sciences and industrial chemistry. Its structural uniqueness and functional adaptability make it a subject of ongoing research, particularly in areas like drug discovery, green synthesis, and material science. As the scientific community continues to prioritize sustainable and targeted solutions, this compound is poised to remain a key player in advancing cutting-edge technologies.